Cas no 1212932-38-1 ((1S)-2,2,2-trifluoro-1-(4-phenoxyphenyl)ethanamine)

• Product Name: (1S)-2,2,2-trifluoro-1-(4-phenoxyphenyl)ethanamine
• CAS No: 1212932-38-1
• MF: C₁₄H₁₂F₃NO
• MW: 267.24639415741
• CID: 2617504
• PubChem ID: 28494575
• Update Time: 2025-04-21

(1S)-2,2,2-trifluoro-1-(4-phenoxyphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(4-phenoxyphenyl)ethanamine
• (S)-2,2,2-Trifluoro-1-(4-phenoxyphenyl)ethan-1-amine
• 1212932-38-1
• AKOS015926231
• (1S)-2,2,2-TRIFLUORO-1-(4-PHENOXYPHENYL)ETHYLAMINE

• Inchi： 1S/C14H12F3NO/c15-14(16,17)13(18)10-6-8-12(9-7-10)19-11-4-2-1-3-5-11/h1-9,13H,18H2/t13-/m0/s1
• InChI Key： SWQKOIKHGVRIKL-ZDUSSCGKSA-N
• SMILES： FC([C@H](C1C=CC(=CC=1)OC1C=CC=CC=1)N)(F)F

Computed Properties

• Exact Mass: 267.08709849Da
• Monoisotopic Mass: 267.08709849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.3Ų